Cas no 100514-05-4 (ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate)

• Product Name: ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate
• CAS No: 100514-05-4
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD23106054
• CID: 3286415
• PubChem ID: 72208145
• Update Time: 2025-05-22

ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-PYRAN-2-CARBOXYLIC ACID, TETRAHYDRO-5-HYDROXY-, ETHYL ESTER, TRANS-
• ethyl (2R,5S)-5-hydroxyoxane-2-carboxylate
• Ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate
• TRANS-ETHYL 5-HYDROXYTETRAHYDRO-2H-PYRAN-2-CARBOXYLATE
• 2H-Pyran-2-carboxylic acid, tetrahydro-5-hydroxy-, ethyl ester, trans- (9CI)
• CS-0057580
• 1932638-04-4
• trans-Ethyl5-hydroxytetrahydro-2H-pyran-2-carboxylate
• 100514-05-4
• Ethyl (2R,5S)-5-hydroxytetrahydro-2H-pyran-2-carboxylate
• ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate

• MDL： MFCD23106054
• Inchi： 1S/C8H14O4/c1-2-11-8(10)7-4-3-6(9)5-12-7/h6-7,9H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： ZEJKVCZXCLPEPS-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(OCC)=O)OC[C@@H](O)CC1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate

Comprehensive Overview of Ethyl trans-5-Hydroxy-tetrahydro-pyran-2-carboxylate (CAS No. 100514-05-4)

Ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate (CAS No. 100514-05-4) is a versatile organic compound widely utilized in pharmaceutical synthesis, fragrance formulation, and specialty chemical applications. Its unique structural features, including a tetrahydro-pyran ring and an ester functional group, make it a valuable intermediate in modern organic chemistry. The compound's trans-5-hydroxy configuration contributes to its stereoselective reactivity, a property highly sought after in asymmetric synthesis.

In recent years, the demand for chiral building blocks like ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate has surged, driven by the pharmaceutical industry's need for enantiomerically pure compounds. Researchers frequently search for "tetrahydro-pyran derivatives in drug discovery" or "ester-protected hydroxy pyran synthesis," reflecting the compound's relevance in medicinal chemistry. The CAS 100514-05-4 has gained particular attention for its potential applications in developing bioactive molecules with improved pharmacokinetic properties.

The synthesis of ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate typically involves stereoselective reduction of corresponding pyranone precursors or enzymatic resolution of racemic mixtures. Current trends show increasing interest in "green chemistry approaches for heterocyclic esters" and "sustainable production of chiral intermediates," positioning this compound as a subject of ongoing research optimization. Its hydroxy-ester functionality allows for diverse chemical transformations, making it adaptable to various synthetic pathways.

Analytical characterization of CAS 100514-05-4 typically employs advanced techniques such as HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. The compound's physical properties—including its specific rotation, melting point, and solubility profile—are crucial parameters for quality control in industrial applications. Recent publications have explored "novel synthetic routes to ethyl tetrahydro-pyran carboxylates" and "catalytic asymmetric synthesis of hydroxy-pyran derivatives," demonstrating the scientific community's continued interest in this chemical space.

From an application perspective, ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate serves as a key precursor in the synthesis of various flavor and fragrance compounds, particularly those with fruity or floral notes. The cosmetic industry values such intermediates for developing natural-identical aroma chemicals. Furthermore, its structural motif appears in several pharmacologically active compounds, with research focusing on "pyran-based drug candidates" and "bioisosteric replacements in medicinal chemistry."

Storage and handling of ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate require standard organic chemical precautions, with recommendations to maintain the material in a cool, dry environment protected from moisture. The compound's stability under various conditions has been the subject of several "shelf-life studies of heterocyclic esters," addressing common industry concerns about long-term storage of chiral intermediates.

Market analyses indicate growing demand for high-purity ethyl trans-5-hydroxy-tetrahydro-pyran-2-carboxylate, particularly from the Asia-Pacific region where pharmaceutical manufacturing continues to expand. Suppliers increasingly emphasize "GMP-compliant production of chiral intermediates" and "scalable synthesis of specialty pyran derivatives" in their technical literature, reflecting evolving industry standards.

Future research directions for CAS 100514-05-4 may explore its potential in biocatalysis applications or as a template for designing new functional materials. The compound's balanced hydrophilicity-lipophilicity character makes it particularly interesting for "drug delivery system development" and "biocompatible polymer synthesis," areas that have seen increased academic and industrial investment in recent years.